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Sulfuretin (C15H10O5) is a member of the aurones, a distinct class of flavonoids. Its IUPAC name is

(2Z)-2-[(3,4-dihydroxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one, and it has a molecular weight of

270.24 g/mol [1]. It is characterized by its orange color and was first identified in the garden annual Cosmos

sulphureus [1]. Today, it is considered a characteristic compound of the Anacardiaceae family and is the

subject of intensive research due to its wide range of bioactivities [2] [1].

Natural Sources and Distribution

Sulfuretin is widely distributed in the plant kingdom, particularly within specific families. The table below

summarizes the primary natural sources of sulfuretin.

Source Family Example Genera/Species
Plant Part
(Typical)

Significance

Anacardiaceae
[2] [1]

Toxicodendron vernicifluum (syn.

Rhus verniciflua), Cotinus
coggygria, Rhus chinensis

Heartwood

[3] [1] [4]

Considered a main

component and characteristic
compound of this family [1].

Compositae [2]
[1]

Cosmos sulphureus, Coreopsis
tinctoria

Not
Specified

Original source of discovery
[1].

Leguminosae
[2] [1]

Dalbergia odorifera, Millettia
speciosa

Not
Specified

A significant source of the
compound [1].
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Source Family Example Genera/Species
Plant Part
(Typical)

Significance

Other Families Forsythia suspensa (Oleaceae)

[5], Arundina graminifolia
(Orchidaceae) [1]

Fruit [5] Demonstrates wider

distribution across plant
families.

The accumulation of sulfuretin in plants can be influenced by environmental factors. A 2025 study on

Forsythia suspensa revealed that the levels of sulfuretin in the plant were positively correlated with

precipitation-related variables, indicating that environmental conditions can impact its yield [5].

Key Pharmacological Activities and Mechanisms

Modern pharmacological research has revealed that sulfuretin exhibits a diverse range of bioactivities. The

following diagram summarizes the primary signaling pathways involved in its mechanisms of action.

Key Signaling Pathways

Biological Effects
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Sulfuretin's multifaceted pharmacological mechanisms involve multiple cellular signaling pathways. [2] [1]

[6]

Major research areas include:

Anticancer Potential: Extracts from Cotinus coggygria and isolated sulfuretin have shown selective

cytotoxicity against various human cancer cell lines, including HeLa (cervical adenocarcinoma), K562

(leukemia), and MDA-MB-231 (breast cancer) [3]. The induction of apoptosis through the activation

of caspase-8 and caspase-9 is one established mechanism [3]. A recent landmark discovery identified

sulfuretin as a natural inhibitor of the CEMIP hyaluronidase, an enzyme that promotes cancer cell

proliferation when it fragments hyaluronic acid [6].

Neuroprotection and Myelin Repair: The inhibition of CEMIP is also significant for demyelinating

diseases like Multiple Sclerosis (MS). By blocking CEMIP, sulfuretin prevents the formation of

hyaluronic acid fragments that inhibit the maturation of myelin-producing oligodendrocytes, thereby

potentially promoting myelin repair [6].

Anti-inflammatory Effects: The anti-inflammatory properties are well-documented. In murine

macrophage models, sulfuretin inhibited the production of pro-inflammatory mediators like nitric

oxide (NO) and prostaglandin E2 (PGE2) by suppressing the expression of iNOS and COX-2 enzymes

[4]. This effect is closely linked to the induction of the antioxidant enzyme heme oxygenase-1 (HO-1)

via the Nrf2 pathway [4].

Additional Activities: Research also supports its potential in managing diabetes, osteoporosis, and

liver diseases (hepatoprotection), largely attributed to its antioxidant and signaling pathway

modulation capabilities [2] [1].

Research and Methodological Considerations

For researchers, several key aspects are important for experimental work:

Isolation and Identification: Sulfuretin is typically extracted from plant material (e.g., heartwood)
using solvents like methanol or ethanol, followed by partitioning and multiple chromatographic steps
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(e.g., silica gel column chromatography, semipreparative HPLC) for purification [3] [4]. Structure

elucidation is achieved through spectroscopic methods including NMR (1D and 2D), IR, and UV [3].
Biosynthesis: Alternative production methods are being explored. A biocatalytic synthesis of

sulfuretin from a chalcone precursor has been demonstrated using the fungus Aspergillus alliaceus,
which possesses oxidative enzyme systems that mimic plant biosynthetic pathways [7].

Toxicity and Selectivity: Initial studies indicate a favorable safety profile at active concentrations.
Sulfuretin was non-toxic to RAW264.7 macrophages up to 40 µM [4]. Importantly, it has shown

selective cytotoxicity against cancer cells compared to normal fibroblasts (MRC-5), with a high
selectivity index reported for leukemia K562 cells [3].

Conclusion and Future Directions

Sulfuretin is a promising natural compound with multifaceted therapeutic potential, primarily sourced from

the Anacardiaceae family. Its mechanisms of action, particularly the newly discovered inhibition of CEMIP,

open up avenues for treating cancer and demyelinating diseases [6].

While current research is promising, future work needs to focus on:

Mechanism Exploration: Deeper understanding of its actions on key signaling pathways [2] [1].

Toxicity and Pharmacokinetics: Comprehensive assessment of its in vivo toxicity and absorption,
distribution, metabolism, and excretion (ADME) properties [2] [1].

Clinical Translation: Conducting preclinical studies in animal models and subsequent clinical trials to
evaluate its therapeutic efficacy and safety in humans [2] [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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